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Introduction
Tricarballylic acid, or tricarballylate, is a tricarboxylic acid that serves as a valuable tool for

studying the intricate workings of the Krebs cycle (also known as the citric acid cycle or TCA

cycle). Its primary utility lies in its ability to competitively inhibit aconitase, a key enzyme that

catalyzes the stereospecific isomerization of citrate to isocitrate.[1][2] By blocking this crucial

step, tricarballylate allows researchers to probe the consequences of disrupting the Krebs

cycle, investigate metabolic flux, and explore the downstream effects on cellular respiration and

biosynthesis. These application notes provide detailed protocols and data for utilizing

tricarballylate as a specific inhibitor of the Krebs cycle.

Mechanism of Action
Tricarballylate acts as a competitive inhibitor of aconitase (aconitate hydratase, EC 4.2.1.3).[1]

[2] This means that tricarballylate binds to the active site of the enzyme, the same site where

the natural substrate, citrate, would normally bind. This binding is reversible, and the degree of

inhibition is dependent on the relative concentrations of the inhibitor and the substrate. The

structural similarity between tricarballylate and citrate allows it to effectively compete for the

active site, thereby preventing the conversion of citrate to isocitrate and halting the progression

of the Krebs cycle at this juncture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1239880?utm_src=pdf-interest
https://www.benchchem.com/product/b1239880?utm_src=pdf-body
https://www.researchgate.net/publication/348290405_The_Mechanism_of_Aconitase_Action
https://pubmed.ncbi.nlm.nih.gov/3676191/
https://www.benchchem.com/product/b1239880?utm_src=pdf-body
https://www.benchchem.com/product/b1239880?utm_src=pdf-body
https://www.benchchem.com/product/b1239880?utm_src=pdf-body
https://www.researchgate.net/publication/348290405_The_Mechanism_of_Aconitase_Action
https://pubmed.ncbi.nlm.nih.gov/3676191/
https://www.benchchem.com/product/b1239880?utm_src=pdf-body
https://www.benchchem.com/product/b1239880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Krebs Cycle

Citrate cis-Aconitate Aconitase

Aconitase
(Active Site)

 Normal
 Binding

Isocitrate Aconitase

Tricarballylate
 Competitive

 Binding

Inhibition

 Inhibition of
Citrate Conversion

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay

Data Analysis

Prepare Biological Sample
(e.g., Mitochondria, Lysate)

Add Sample to
Microplate Wells

Prepare Reagents
(Assay Buffer, Substrate,
Cofactors, Tricarballylate)

Add Tricarballylate
(Varying Concentrations)

Pre-incubate

Initiate Reaction
with Substrate

Measure Absorbance at 340 nm
(Kinetic Reading)

Calculate Rate of
NADPH Formation

Normalize Activity
to Protein Concentration

Determine IC50 Determine Ki
(Lineweaver-Burk Plot)

 

Start

Calibrate Oxygen Electrode

Prepare Cell/Mitochondrial
Suspension

Add Suspension to
Respiration Chamber

Measure Baseline
(State 2) Respiration

Add Respiratory Substrates

Measure Respiration

Add ADP to Stimulate
(State 3) Respiration

Measure State 3 Respiration

Add Tricarballylate

Measure Inhibited
Respiration Rate

Calculate and Compare
Respiration Rates

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1239880?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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